Cas no 61699-77-2 (3-Cyclobutene-1,2-dione, 3,4-bis(3-butynyloxy)-)
61699-77-2 structure
Product Name:3-Cyclobutene-1,2-dione, 3,4-bis(3-butynyloxy)-
CAS No:61699-77-2
MF:C12H10O4
MW:218.205403804779
CID:469436
PubChem ID:71393222
Update Time:2025-04-19
3-Cyclobutene-1,2-dione, 3,4-bis(3-butynyloxy)- Chemical and Physical Properties
Names and Identifiers
-
- 3-Cyclobutene-1,2-dione, 3,4-bis(3-butynyloxy)-
- 3,4-bis(but-3-ynoxy)cyclobut-3-ene-1,2-dione
- 61699-77-2
- DTXSID90814996
- 3,4-Bis[(but-3-yn-1-yl)oxy]cyclobut-3-ene-1,2-dione
-
- Inchi: 1S/C12H10O4/c1-3-5-7-15-11-9(13)10(14)12(11)16-8-6-4-2/h1-2H,5-8H2
- InChI Key: OXNLJXLUWXBPMX-UHFFFAOYSA-N
- SMILES: O(CCC#C)C1C(C(C=1OCCC#C)=O)=O
Computed Properties
- Exact Mass: 218.0579
- Monoisotopic Mass: 218.05790880g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 6
- Complexity: 396
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 52.6Ų
Experimental Properties
- PSA: 52.6
3-Cyclobutene-1,2-dione, 3,4-bis(3-butynyloxy)- Related Literature
-
Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
-
Gerald J. Meyer,Leif Hammarström Chem. Sci., 2020,11, 3460-3473
-
Min Kim,Jae-Joon Lee,Tengling Ye,Panagiotis E. Keivanidis,Kilwon Cho J. Mater. Chem. C, 2020,8, 1686-1696
-
Amit Kumar Majhi,Subbarao Kanchi,V. Venkataraman,K. G. Ayappa,Prabal K. Maiti Soft Matter, 2015,11, 8632-8640
-
Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
61699-77-2 (3-Cyclobutene-1,2-dione, 3,4-bis(3-butynyloxy)-) Related Products
- 61732-53-4(3-Cyclobutene-1,2-dione, 3,4-dipropoxy-)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
Recommended suppliers
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
CN Supplier
Reagent
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
CN Supplier
Bulk